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Compound of Interest

Compound Name:
(S)-alpha-(4-biphenylmethyl)-

proline-HCl

CAS No.: 1217722-65-0

Cat. No.: B2416192

Get Quote

Executive Summary & Chemical Significance
(S)-alpha-(4-biphenylmethyl)-proline hydrochloride (CAS: 1217722-65-0) is a high-value chiral

amino acid derivative.[1] It serves as a critical intermediate in the synthesis of Sacubitril (AHU-

377), a neprilysin inhibitor component of the heart failure drug Entresto (Sacubitril/Valsartan).

Unlike standard amino acids, the incorporation of the hydrophobic biphenyl group and the

quaternary carbon center necessitates specific handling protocols to maintain enantiomeric

purity, prevent environmental contamination, and ensure operator safety. This guide

synthesizes safety data with practical laboratory workflows for researchers in GMP and R&D

environments.
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Parameter Technical Specification

Chemical Name
(S)-2-([1,1'-biphenyl]-4-ylmethyl)pyrrolidine-2-

carboxylic acid hydrochloride

CAS Number 1217722-65-0

Molecular Formula C₁₈H₁₉NO₂[2][3][4] · HCl

Molecular Weight 317.81 g/mol

Appearance White to off-white powder

Melting Point 318 - 322 °C (Decomposition)

Solubility
Soluble in Methanol, DMSO; sparingly soluble in

water (due to biphenyl hydrophobicity)

Chirality (S)-Enantiomer (Critical for biological activity)

Hazard Identification & Mechanistic Safety
Rationale: Understanding the chemical structure allows for predictive safety management

beyond basic MSDS data.

GHS Classification & H-Codes
Based on structural analogs and vendor safety data, this compound is classified as Irritant and

Environmentally Hazardous.

H315 / H319 (Skin & Eye Irritation): The hydrochloride salt form implies potential acidity upon

contact with moisture (sweat/mucous membranes), leading to immediate irritation.

H335 (Respiratory Irritation): Fine particulates can irritate the upper respiratory tract.

H410 (Very toxic to aquatic life): The biphenyl moiety is highly lipophilic and persistent. It

poses a significant risk to aquatic organisms if released into drains.

Toxicological Context
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Bioactivity: As a precursor to a neprilysin inhibitor, this compound should be treated as a

Potentially Bioactive Substance (PBAS). While not a final drug, it possesses the structural

pharmacophore required for enzyme binding.

Sensitization: No specific data indicates sensitization, but standard practice for benzylic-

proline derivatives dictates treating it as a potential sensitizer.

Handling & Storage Protocols (SOP)
Storage Architecture

Temperature: Store at 2–8 °C (Refrigerated).

Atmosphere: The HCl salt is hygroscopic.[5] Moisture absorption leads to clumping and,

critically, stoichiometric errors in synthesis due to undefined water content.

Protocol: Store in a tightly sealed vial within a secondary desiccator jar containing active

silica gel or Drierite.

Warm-up: Allow the vial to equilibrate to room temperature before opening to prevent

condensation on the cold solid.

Engineering Controls & PPE
Primary Barrier: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.

Respiratory: N95 (minimum) or P100 respirator if handling open powder outside a hood (not

recommended).

Dermal: Nitrile gloves (double-gloving recommended for solution preparation).

Workflow Visualization
The following diagram outlines the decision logic for safe handling and waste disposal.
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Start: Retrieval from Storage

Equilibrate to Room Temp
(Prevent Condensation)

Inspect Desiccant & Seal

Weighing in Fume Hood
(Anti-static gun recommended)

If dry

Disposal: High Hazard Solid/Liquid
(Do NOT pour down drain)

If caked/degraded (Consult QA)
Dissolve (MeOH/DMSO)

Avoid Water initially

Spill Cleanup

Synthesis / Coupling

Raffinate/Residue

Click to download full resolution via product page

Caption: Operational workflow for handling hygroscopic, bioactive intermediates.
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Experimental Considerations & Synthesis
Integration
Stoichiometry & Molecular Weight Correction
Because the compound is an HCl salt and hygroscopic, the "Apparent Molecular Weight" often

exceeds the theoretical 317.81 g/mol .

Action: Perform a Quantitative NMR (qNMR) or Karl Fischer titration on new batches to

determine the precise solvent/water content.

Correction Factor: Adjust reagent equivalents based on the actual mass of the amino acid,

excluding water/HCl weight, to ensure complete coupling in synthesis.

Prevention of Racemization
While the alpha-carbon is quaternary (tetrasubstituted), reducing the risk of proton abstraction

compared to simple amino acids, harsh basic conditions should still be avoided during

dissolution.

Recommended Base: Use mild organic bases (DIPEA, NMM) rather than strong inorganic

bases (NaOH) during coupling steps to preserve the (S)-configuration.

Solubility Strategy
The biphenyl group significantly reduces water solubility compared to native proline.

Preferred Solvents: Methanol, Ethanol, DMSO, DMF.

Aqueous Workups: The compound may partition into the organic layer (DCM/Ethyl Acetate)

depending on pH. Ensure the pH is adjusted to keep the amine protonated (acidic pH) if

retention in the aqueous phase is desired, or deprotonated (basic pH) to extract into organic

solvents.

Emergency Response Guidelines
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Scenario Immediate Action

Inhalation
Move to fresh air immediately. If wheezing

occurs, seek medical attention (HCl irritation).

Skin Contact

Brush off dry powder before rinsing. Rinse with

copious water for 15 mins. Neutralize with mild

soap.

Eye Contact

Flush with water for 15 mins, lifting eyelids. The

HCl salt can cause corneal damage; consult an

ophthalmologist.

Spill (Solid)

Do not dry sweep (generates dust). Cover with

wet paper towels or use a HEPA vacuum. Treat

waste as hazardous.

Spill (Liquid)
Absorb with vermiculite or sand. Do not use

combustible materials (sawdust).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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